Cas no 518056-45-6 (Imidazo[5,1-a]isoquinoline-7,10-dione, 9-ethoxy-3,8-dimethyl-)

Imidazo[5,1-a]isoquinoline-7,10-dione, 9-ethoxy-3,8-dimethyl- structure
518056-45-6 structure
Product Name:Imidazo[5,1-a]isoquinoline-7,10-dione, 9-ethoxy-3,8-dimethyl-
CAS No:518056-45-6
MF:C15H14N2O3
MW:270.283263683319
CID:4460316
PubChem ID:9903535
Update Time:2025-04-24

Imidazo[5,1-a]isoquinoline-7,10-dione, 9-ethoxy-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[5,1-a]isoquinoline-7,10-dione, 9-ethoxy-3,8-dimethyl-
    • CHEMBL447648
    • 518056-45-6
    • SCHEMBL4821536
    • 9-ethoxy-3,8-dimethyl-imidazo[5,1-a]isoquinoline-7,10-dione
    • GLXC-02894
    • 9-ethoxy-3,8-dimethylimidazo[5,1-a]isoquinoline-7,10-dione
    • CRIBROSTATIN 6
    • 9-ethoxy-3,8-dimethylimidazo(5,1-a)isoquinoline-7,10-dione
    • Inchi: 1S/C15H14N2O3/c1-4-20-15-8(2)13(18)10-5-6-17-9(3)16-7-11(17)12(10)14(15)19/h5-7H,4H2,1-3H3
    • InChI Key: WTVDYUNSMHFLEA-UHFFFAOYSA-N
    • SMILES: C12=CN=C(C)N1C=CC1=C2C(=O)C(OCC)=C(C)C1=O

Computed Properties

  • Exact Mass: 270.10044231Da
  • Monoisotopic Mass: 270.10044231Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 60.7Ų
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